Cas no 343-92-0 (Tryptophan, 6-fluoro-)

Tryptophan, 6-fluoro- structure
Tryptophan, 6-fluoro- structure
Product Name:Tryptophan, 6-fluoro-
CAS No:343-92-0
MF:C11H11FN2O2
MW:222.215646028519
CID:306068
PubChem ID:94937
Update Time:2025-04-19

Tryptophan, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Tryptophan, 6-fluoro-
    • (?à)-6-Fluorotryptophan
    • 6-Fluoro-DL-tryptophan
    • 6-Fluorotryptophan
    • DL-6-Fluorotryptophan
    • DL-6-Fluorotryptophane
    • DL-Tryptophan,6-fluoro-
    • NSC 9364
    • Tryptophan, 6-fluoro-, DL- (8CI)
    • SR-01000003311
    • SR-01000003311-1
    • PS-6938
    • 343-92-0
    • F7626
    • H-6-F-Trp-OH
    • 6-fluoro-D,L-tryptophan
    • CHEMBL472222
    • (+-)-6-Fluorotryptophan
    • 6-Fluoro-DL-tryptophan, crystalline
    • 2-amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid
    • FT-0621130
    • NSC9364
    • CCG-235467
    • GTPL5126
    • Tryptophan, 6-fluoro-, DL-
    • 3I7LZ8M32B
    • A839027
    • Q27074011
    • CS-0139672
    • YMEXGEAJNZRQEH-UHFFFAOYSA-N
    • 2-amino-3-(6-luoro-1H-indol-3-yl)propanoic acid
    • DTXSID00874167
    • CHEBI:182183
    • ST072163
    • 2-amino-3-(6-fluoroindol-3-yl)propanoic acid
    • AKOS015916432
    • (+/-)-6-FLUOROTRYPTOPHAN
    • Z1332305266
    • NSC-9364
    • BRN 0482552
    • UNII-3I7LZ8M32B
    • MFCD00005653
    • F-6880
    • DL-2-Amino-3-(6-fluoroindolyl)propionic acid
    • SCHEMBL248870
    • EN300-99675
    • 7730-20-3
    • H-6-Fluoro-DL-Trp-OH
    • DL-Tryptophan, 6-fluoro-
    • (S)-2-AMINO-3-(6-FLUORO-1H-INDOL-3-YL)-PROPIONICACID
    • SCHEMBL18029199
    • A50537
    • HY-W092533
    • 6-Fluorotryptophan, DL-
    • EINECS 231-788-6
    • Inchi: 1S/C11H11FN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)
    • InChI Key: YMEXGEAJNZRQEH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC=C2CC(C(=O)O)N

Computed Properties

  • Exact Mass: 222.08053
  • Monoisotopic Mass: 222.080456
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 79.1

Experimental Properties

  • Density: 1.442
  • Boiling Point: 450.7°Cat760mmHg
  • Flash Point: 226.4°C
  • PSA: 79.11
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